N-(3-ethoxyphenyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(3-ethoxyphenyl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H19NO4/c1-4-22-14-7-5-6-13(10-14)18-17(19)12-8-15(20-2)11-16(9-12)21-3/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: KLBIXQVRCQZIQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(3-ethoxyphenyl)-3,5-dimethoxybenzamide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin 5-HT3 receptor antagonists. It is widely used in scientific research for its potential therapeutic applications in various diseases.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

The molecular structure and intermolecular interactions of compounds similar to N-(3-ethoxyphenyl)-3,5-dimethoxybenzamide have been a significant area of research. Studies like the one conducted by Karabulut et al. (2014) on N-3-hydroxyphenyl-4-methoxybenzamide provide insights into how intermolecular interactions, such as dimerization and crystal packing, influence molecular geometry. Such research is crucial for understanding the physical and chemical properties of these compounds, which can inform their practical applications in various fields, including materials science and drug design (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Antioxidant Properties

Research into the antioxidant properties of benzamide derivatives, including those similar to this compound, has shown promising results. Perin et al. (2018) synthesized a range of N-arylbenzamides to evaluate their antioxidative potential. Their findings suggest that certain derivatives exhibit improved antioxidative properties, offering potential for further exploration in the development of antioxidant agents (Perin, Roškarić, Sović, Boček, Starčević, Hranjec, & Vianello, 2018).

Electrocatalytic Applications

The development of biosensors and electrocatalytic applications is another area where derivatives of this compound show potential. Karimi-Maleh et al. (2014) developed a modified electrode using N-(4-hydroxyphenyl)-3,5-dinitrobenzamide for the determination of glutathione in the presence of piroxicam. This study highlights the compound's utility in creating sensitive and specific detection systems for biomedical applications (Karimi-Maleh, Tahernejad-Javazmi, Ensafi, Moradi, Mallakpour, & Beitollahi, 2014).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds based on the benzamide structure are crucial for expanding the chemical space of potential therapeutic and material science applications. Studies such as the synthesis and gastrointestinal prokinetic activity analysis of novel N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives by Sakaguchi et al. (1992) contribute to the development of new pharmaceutical agents with improved efficacy and safety profiles (Sakaguchi, Nishino, Ogawa, Iwanaga, Yasuda, Kato, & Ito, 1992).

Potential in Neuroprotection

Research into the neuroprotective effects of oxyresveratrol and its derivatives, including those structurally related to this compound, has shown that certain imine analogs may offer protection against neuronal oxidative damage. This suggests potential applications in treating neurodegenerative diseases and conditions associated with oxidative stress (Hur, Kim, Lee, Lee, & Choi, 2013).